Cas no 1420841-87-7 (Tert-Butyl 3-((4-chloropyrimidin-2-yl)(methyl)amino)pyrrolidine-1-carboxylate)

• Product Name: Tert-Butyl 3-((4-chloropyrimidin-2-yl)(methyl)amino)pyrrolidine-1-carboxylate
• CAS No: 1420841-87-7
• MF: C₁₄H₂₁ClN₄O₂
• MW: 312.795141935349
• CID: 2168657
• Update Time: 2025-08-05

Tert-Butyl 3-((4-chloropyrimidin-2-yl)(methyl)amino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-((4-chloropyrimidin-2-yl)(methyl)amino)pyrrolidine-1-carboxylate
• Tert-Butyl 3-((4-chloropyrimidin-2-yl)(methyl)amino)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H21ClN4O2/c1-14(2,3)21-13(20)19-8-6-10(9-19)18(4)12-16-7-5-11(15)17-12/h5,7,10H,6,8-9H2,1-4H3
• InChI Key： UBRHTBRJNBTVJN-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(=N1)N(C)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Topological Polar Surface Area: 58.6

Additional information on Tert-Butyl 3-((4-chloropyrimidin-2-yl)(methyl)amino)pyrrolidine-1-carboxylate

Tert-Butyl 3-((4-chloropyrimidin-2-yl)(methyl)amino)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1420841-87-7, known as Tert-Butyl 3-((4-chloropyrimidin-2-yl)(methyl)amino)pyrrolidine-1-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a tert-butyl carboxylate group and a (4-chloropyrimidin-2-yl)methylamino substituent. The tert-butyl group provides steric bulk, while the pyrimidine ring introduces aromaticity and potential hydrogen bonding capabilities. These features make this compound a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of Tert-butyl 3-((4-chloropyrimidin-2-yl)(methyl)amino)pyrrolidine-1-carboxylate as a lead compound in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), which are implicated in numerous pathological conditions, including cancer, inflammation, and neurodegenerative diseases. The chloropyrimidine moiety within the molecule has been shown to enhance binding affinity to these targets, making it a valuable tool in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrrolidine ring through cyclization reactions, followed by the introduction of the tert-butyl carboxylate group via esterification. The substitution at the 3-position of the pyrrolidine ring with the (4-chloropyrimidin-2-yl)methylamino group is achieved through nucleophilic aromatic substitution or amide coupling reactions. These synthetic strategies have been optimized to ensure high yields and purity, making this compound accessible for further research and development.

In terms of pharmacological properties, Tert-butyl 3-((4-chloropyrimidin-2-yl)(methyl)amino)pyrrolidine-1-carboxylate exhibits remarkable bioavailability and stability in vitro. Preclinical studies have demonstrated its ability to cross cellular membranes efficiently, suggesting potential for systemic drug delivery. Additionally, this compound has shown selective activity against specific molecular targets, reducing off-target effects and enhancing its therapeutic index. These properties make it an attractive candidate for further preclinical testing and eventual clinical trials.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the tert-butyl group plays a critical role in stabilizing interactions within protein binding pockets, while the chloropyrimidine moiety enhances specificity by forming hydrogen bonds with key residues. These insights have guided iterative improvements in the compound's design, leading to derivatives with enhanced potency and selectivity.

Moreover, green chemistry principles have been integrated into the synthesis of Tert-butyl 3-((4-chloropyrimidin-2-yl)(methyl)amino)pyrrolidine-1-carboxylate, reducing environmental impact while maintaining high efficiency. The use of catalytic amounts of transition metals and environmentally benign solvents has minimized waste generation and improved sustainability. Such practices align with current trends in pharmaceutical manufacturing, emphasizing eco-friendly processes without compromising product quality.

In conclusion, Tert-butyl 3-((4-chloropyrimidin-2-yil)(methyl)amino)pyrrolidine-i-carboxyiate represents a significant advancement in organic synthesis and drug discovery. Its unique structure, coupled with favorable pharmacological properties, positions it as a promising lead compound for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.